Cas no 2148089-77-2 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 2148089-77-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 6358051
• PubChem ID: 165830810
• Update Time: 2025-10-25

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid
• 2148089-77-2
• EN300-1921820

• Inchi： 1S/C8H11BrN2O2/c1-5(3-8(12)13)6-4-7(9)10-11(6)2/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： LUICITIUGDQYJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)CC(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid

Comprehensive Overview of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2148089-77-2)

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2148089-77-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and butanoic acid side chain, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, which includes a bromo substituent, enhances its reactivity, making it a valuable building block for further chemical modifications.

The growing interest in 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and herbicides, where its structural features contribute to enhanced binding affinity and selectivity. Recent studies have explored its utility in targeting specific enzymes and pathways, aligning with the current trend toward precision medicine and sustainable agriculture.

From a synthetic perspective, the compound's CAS No. 2148089-77-2 is often referenced in patent literature and academic journals, highlighting its importance in organic synthesis. Its brominated pyrazole moiety is particularly noteworthy, as it facilitates cross-coupling reactions, a cornerstone of modern pharmaceutical chemistry. This reactivity is leveraged in the design of novel compounds with potential therapeutic benefits, such as anti-inflammatory and antimicrobial agents.

In the context of green chemistry, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid has been studied for its compatibility with environmentally friendly synthetic protocols. The push toward sustainable chemical processes has led to innovations in catalytic methods that minimize waste and energy consumption, further elevating the compound's relevance in industrial applications.

Another area of interest is the compound's potential role in material science. Its unique structure allows for incorporation into polymers and coatings, where it may impart desirable properties such as UV resistance or biodegradability. This aligns with the increasing demand for eco-friendly materials in sectors ranging from packaging to electronics.

For researchers and industry professionals, understanding the physicochemical properties of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid is critical. Its solubility, stability, and reactivity profile are often discussed in technical datasheets, providing essential guidance for its handling and application. The compound's melting point, molecular weight, and spectroscopic data are frequently cited in analytical reports, underscoring its well-characterized nature.

In summary, 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2148089-77-2) represents a compelling subject of study across multiple disciplines. Its versatility as a synthetic intermediate, combined with its potential in drug development and agrochemical innovation, ensures its continued relevance in scientific and industrial communities. As research progresses, this compound is likely to play an even greater role in addressing contemporary challenges in health and sustainability.